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An In-depth Technical Guide to Methyl 4-
vinylbenzoate
For Researchers, Scientists, and Drug Development Professionals

Abstract
Methyl 4-vinylbenzoate is a versatile bifunctional monomer that has garnered significant

interest in the field of polymer chemistry and materials science. This technical guide provides a

comprehensive overview of its core physical and chemical properties, detailed experimental

protocols for its synthesis and analysis, and an exploration of its reactivity. While its primary

applications lie in the synthesis of functionalized polymers and materials, its role as a chemical

intermediate makes a thorough understanding of its characteristics essential for researchers

across various scientific disciplines.

Core Physical and Chemical Properties
Methyl 4-vinylbenzoate is a solid at room temperature, appearing as white to light yellow

crystals.[1][2] It is characterized by the presence of both a vinyl group and a methyl ester,

which impart its unique reactivity.
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The key physical properties of Methyl 4-vinylbenzoate are summarized in the table below for

easy reference and comparison.

Property Value References

Molecular Formula C₁₀H₁₀O₂ [1][3][4]

Molecular Weight 162.19 g/mol [1][3][4]

CAS Number 1076-96-6 [1]

Appearance
White to light yellow crystalline

solid
[1]

Melting Point 32-37 °C [5]

Boiling Point 89-90 °C at 2 Torr [1]

Density (Predicted) 1.058 ± 0.06 g/cm³ [1]

Refractive Index (589.3 nm,

25°C)
1.5568 [1]

Flash Point > 110 °C (> 230 °F) [1]

Solubility and Storage
While quantitative solubility data is not readily available, experimental procedures indicate that

Methyl 4-vinylbenzoate is soluble in organic solvents such as methanol and ethyl acetate.[6] It

is recommended to store the compound under refrigerated conditions (2-8°C).[1]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of Methyl 4-
vinylbenzoate.

¹H NMR Spectroscopy
The ¹H NMR spectrum provides detailed information about the proton environment in the

molecule.
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Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) Hz

Assignment

7.99 d 8.4
2H, Aromatic (ortho to

ester)

7.46 d 8.4
2H, Aromatic (ortho to

vinyl)

6.75 dd 17.6, 10.8 1H, Vinylic (-CH=)

5.86 d 17.6 1H, Vinylic (=CH₂)

5.38 d 10.8 1H, Vinylic (=CH₂)

3.91 s - 3H, Methyl (-OCH₃)

Solvent: CDCl₃,

Reference: TMS at

0.00 ppm.[6]

¹³C NMR Spectroscopy
The ¹³C NMR spectrum confirms the carbon framework of the molecule.

Chemical Shift (δ) ppm Assignment

166.8 C=O (Ester)

141.0 Aromatic C (quaternary, attached to vinyl)

136.2 Vinylic -CH=

129.8 Aromatic CH (ortho to ester)

129.2 Aromatic C (quaternary, attached to ester)

125.8 Aromatic CH (ortho to vinyl)

116.1 Vinylic =CH₂

52.1 Methyl -OCH₃

Predicted data; experimental data may vary.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.rsc.org/suppdata/cc/c1/c1cc12701b/c1cc12701b.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093427?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mass Spectrometry
Mass spectrometry data reveals the molecular weight and fragmentation pattern. The

molecular ion peak [M]⁺ is observed at m/z = 162. Key fragments include:

m/z = 131: Loss of the methoxy group (-OCH₃)

m/z = 103: Loss of the carbomethoxy group (-COOCH₃)

m/z = 77: Phenyl group fragment

Infrared (IR) Spectroscopy
The IR spectrum shows characteristic absorption bands for the functional groups present.

Wavenumber (cm⁻¹) Assignment

~3080 =C-H stretch (vinyl and aromatic)

~2950 C-H stretch (methyl)

~1720 C=O stretch (ester)

~1630 C=C stretch (vinyl)

~1605, 1510 C=C stretch (aromatic)

~1280, 1100 C-O stretch (ester)

Experimental Protocols
Synthesis of Methyl 4-vinylbenzoate
This protocol describes the synthesis via Fischer esterification of 4-vinylbenzoic acid.[6]
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Reactants

Reaction

Work-up

Product

4-Vinylbenzoic Acid

Reflux for 24h

Methanol (excess) Conc. H₂SO₄ (catalyst)

Evaporate volatiles

Dilute with H₂O

Extract with EtOAc

Wash with brine and H₂O

Dry with MgSO₄

Remove solvent

Methyl 4-vinylbenzoate

Click to download full resolution via product page

Caption: Mechanism of free radical polymerization.
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Hydrolysis
The ester group can be hydrolyzed under acidic or basic conditions to yield 4-vinylbenzoic acid

and methanol. This reaction is particularly useful for synthesizing 4-vinylbenzoic acid, another

important monomer.

Other Applications
Methyl 4-vinylbenzoate serves as a key intermediate in the synthesis of more complex

molecules. It is used in the preparation of vinyl-substituted beta-diketones and as a component

to enhance the stability of printing inks. [1]Furthermore, it has been utilized as a ligand in the

synthesis of metal-organic frameworks (MOFs). [6]

Relevance to Drug Development
While Methyl 4-vinylbenzoate is primarily used in materials science, its role as a versatile

chemical intermediate suggests potential, though currently underexplored, applications in the

pharmaceutical field. [1]Functionalized polymers derived from this monomer could be

investigated for applications in drug delivery systems, where precise control over the polymer's

physical and chemical properties is essential. The carboxylic acid group, obtained after

hydrolysis, provides a handle for conjugation with active pharmaceutical ingredients or

targeting moieties.

Conclusion
Methyl 4-vinylbenzoate is a valuable monomer with well-defined physical and chemical

properties. Its dual functionality allows for a range of chemical transformations, most notably

polymerization and hydrolysis, making it a key building block in the synthesis of functional

materials. While direct applications in drug development are not yet established, its utility as a

versatile intermediate presents opportunities for future research in areas such as drug delivery

and bioconjugation. This guide provides the foundational knowledge required for researchers

and scientists to effectively utilize Methyl 4-vinylbenzoate in their respective fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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